N,N-diethyl-2-[4-(4-propoxyphenyl)-1H-imidazol-1-yl]ethanamine
Overview
Description
Protonitazene is a benzimidazole derivative with potent opioid effects . It has been sold over the internet as a designer drug since 2019, and has been identified in various European countries, as well as Canada, the US, and Australia . It is described as a white, yellow, or brown powder and as a crystalline solid .
Synthesis Analysis
The synthesis of Protonitazene was reported by Hunger et al. and more recently by Vandeputte et al . The activated chloro atom of 1-chloro-2,4-dinitrobenzene can easily be substituted by 2-diethylaminoethylamine. Then, a regioselective reduction of the nitro group in the ortho .Molecular Structure Analysis
The molecular formula of Protonitazene is C23H30N4O3 . The molecular weight is 410.51 g/mol . The InChI string is InChI=1S/C23H30N4O3/c1-4-15-30-20-10-7-18(8-11-20)16-23-24-21-17-19(27(28)29)9-12-22(21)26(23)14-13-25(5-2)6-3/h7-12,17H,4-6,13-16H2,1-3H3 .Physical And Chemical Properties Analysis
Protonitazene has been described as a white, yellow, or brown powder and as a crystalline solid . It is soluble at 0.5 mg/mL in a 1:1 mixture of dimethylformamide and phosphate-buffered saline (pH 7.2) and at 10 mg/mL in ethanol .Mechanism of Action
Safety and Hazards
Protonitazene is a synthetic opioid that is liable to abuse and to produce ill effects similar to other opioids that are controlled under Schedule I of the 1961 Single Convention on Narcotic Drugs . It has been linked to numerous cases of drug overdose . It has no known therapeutic use and is likely to cause substantial harm .
Future Directions
Protonitazene is relatively new on the illicit drug market, and there is limited information on the prevalence of its use or of its harm . Several fatalities have occurred in which the presence of Protonitazene was confirmed, usually with other substances . The number of deaths may be underreported because of limitations in testing, including difficulty in differentiating this substance from isotonitazene . The Committee recommended that Protonitazene be added to Schedule I of the 1961 Single Convention on Narcotic Drugs .
Properties
IUPAC Name |
N,N-diethyl-2-[4-(4-propoxyphenyl)imidazol-1-yl]ethanamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27N3O/c1-4-13-22-17-9-7-16(8-10-17)18-14-21(15-19-18)12-11-20(5-2)6-3/h7-10,14-15H,4-6,11-13H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKYXDIDCNMZSOD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC=C(C=C1)C2=CN(C=N2)CCN(CC)CC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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